Cas no 2138524-99-7 (2,3-difluoro-5-(5-methylthiophen-3-yl)aniline)

• Product Name: 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline
• CAS No: 2138524-99-7
• MF: C₁₁H₉F₂NS
• MW: 225.25766825676
• CID: 5877179
• PubChem ID: 165852737
• Update Time: 2025-06-10

2,3-difluoro-5-(5-methylthiophen-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline
• 2138524-99-7
• EN300-1142479

• Inchi： 1S/C11H9F2NS/c1-6-2-8(5-15-6)7-3-9(12)11(13)10(14)4-7/h2-5H,14H2,1H3
• InChI Key： UXQAVZPBHMEPEU-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=C(C(=C(C=1)N)F)F

Computed Properties

• Exact Mass: 225.04237679g/mol
• Monoisotopic Mass: 225.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline

Introduction to 2,3-Difluoro-5-(5-Methylthiophen-3-yl)aniline (CAS No. 2138524-99-7)

2,3-Difluoro-5-(5-methylthiophen-3-yl)aniline (CAS No. 2138524-99-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its difluoro substitution on the aniline ring and the presence of a 5-methylthiophenyl group, which imparts distinct chemical and physical properties.

The molecular formula of 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline is C₁₀H₈F₂NOS, with a molecular weight of approximately 218.24 g/mol. The compound's structure includes a thiophene ring, which is known for its aromaticity and electron-donating properties, making it a valuable building block in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding highlights the compound's potential as a therapeutic agent in oncology.

Beyond its pharmaceutical applications, 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline has also been investigated for its use in materials science. The presence of fluorine atoms and the thiophene ring contributes to the compound's electronic properties, making it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated that this compound can be used as a building block for designing organic semiconductors with improved charge transport properties.

The synthesis of 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 2,3-difluoroaniline with 5-methylthiophene derivatives using transition metal catalysts such as palladium or nickel. These methods have been optimized to minimize side reactions and enhance the overall efficiency of the synthesis.

In terms of safety and handling, while 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to prevent exposure to vapors or dust.

The market demand for 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline is expected to grow in the coming years due to its diverse applications and increasing interest from both academic and industrial researchers. Key drivers of this growth include advancements in synthetic methodologies and the discovery of new biological activities associated with this compound.

In conclusion, 2,3-difluoro-5-(5-methylthiophen-3-yl)aniline (CAS No. 2138524-99-7) is a promising compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in various scientific disciplines.